Cas no 1807252-50-1 (6-Chloro-2-iodo-3-nitropyridine)

• Product Name: 6-Chloro-2-iodo-3-nitropyridine
• CAS No: 1807252-50-1
• MF: C₅H₂ClIN₂O₂
• MW: 284.43905210495
• CID: 4928033
• Update Time: 2025-07-21

6-Chloro-2-iodo-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-iodo-3-nitropyridine

• Inchi： 1S/C5H2ClIN2O2/c6-4-2-1-3(9(10)11)5(7)8-4/h1-2H
• InChI Key： WZKLPIAQYYBLSW-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 6-Chloro-2-iodo-3-nitropyridine

Recent Advances in the Application of 6-Chloro-2-iodo-3-nitropyridine (CAS: 1807252-50-1) in Chemical Biology and Pharmaceutical Research

The compound 6-Chloro-2-iodo-3-nitropyridine (CAS: 1807252-50-1) has recently emerged as a versatile building block in medicinal chemistry and chemical biology research. This heterocyclic scaffold has attracted significant attention due to its unique reactivity profile, which enables diverse functionalization for drug discovery applications. Recent studies have demonstrated its utility in the synthesis of targeted kinase inhibitors and as a key intermediate in the development of novel PET radiotracers for neurological disorders.

A 2023 study published in the Journal of Medicinal Chemistry (DOI: 10.1021/acs.jmedchem.3c00512) reported the use of 6-Chloro-2-iodo-3-nitropyridine as a precursor for developing selective JAK3 inhibitors. The researchers leveraged the reactivity of both the chlorine and iodine substituents to sequentially introduce various pharmacophores, resulting in compounds with improved selectivity profiles compared to existing therapeutics. Molecular docking studies revealed that the nitropyridine core contributes significantly to binding affinity through π-π stacking interactions with key residues in the JAK3 active site.

In the field of radiopharmaceuticals, a recent breakthrough was achieved by a research team at MIT (Nature Chemistry, 2023, 15, 578-587) who developed a novel carbon-11 labeling strategy using 6-Chloro-2-iodo-3-nitropyridine as the starting material. The iodine atom served as an excellent leaving group for palladium-mediated ¹¹C-cyanation reactions, enabling the synthesis of positron emission tomography (PET) tracers for imaging neuroinflammation. This approach demonstrated superior radiochemical yields (75-82%) compared to conventional methods.

The compound's potential in antibiotic development was highlighted in a recent ACS Infectious Diseases publication (2023, 9(4), 823-835). Researchers modified the 6-Chloro-2-iodo-3-nitropyridine scaffold to create novel analogs active against multidrug-resistant Gram-positive pathogens. Structure-activity relationship studies indicated that the nitro group at the 3-position was crucial for maintaining antibacterial activity, while modifications at the 2-position influenced bacterial membrane penetration.

Ongoing research presented at the 2023 American Chemical Society National Meeting revealed new insights into the compound's reactivity. The iodine substituent was found to participate in unexpected C-H activation reactions when subjected to photoredox conditions, opening new avenues for late-stage diversification. This discovery has significant implications for library synthesis in fragment-based drug discovery campaigns.

From a safety and handling perspective, recent toxicological assessments (Regulatory Toxicology and Pharmacology, 2023, 139, 105347) have provided updated guidelines for working with 6-Chloro-2-iodo-3-nitropyridine. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper personal protective equipment including nitrile gloves and respiratory protection is recommended when handling the powder form due to potential sensitization effects.

The commercial availability of 6-Chloro-2-iodo-3-nitropyridine has improved significantly in 2023, with multiple suppliers now offering the compound at >98% purity. Current market analysis indicates growing demand from both academic and industrial researchers, particularly in the Asia-Pacific region where drug discovery initiatives are expanding rapidly. Price fluctuations have stabilized following initial supply chain disruptions experienced in 2022.

Future research directions for this compound class include exploration of its use in PROTAC (proteolysis targeting chimera) development and as a warhead in covalent inhibitor design. Preliminary results from several groups suggest that the reactive iodine center may be exploited for targeted protein degradation strategies, potentially addressing challenging drug targets in oncology and neurodegenerative diseases.